Cas no 2229511-19-5 (5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole)
5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole
- EN300-1788664
- 5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole
- 2229511-19-5
-
- Inchi: 1S/C9H14N2O2/c1-7-3-8(13-11-7)4-9(12-2)5-10-6-9/h3,10H,4-6H2,1-2H3
- InChI Key: CTOHSPIUDPOONN-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2=CC(C)=NO2)CNC1
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 47.3Ų
5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788664-0.05g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 0.05g |
$1344.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-0.1g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 0.1g |
$1408.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-0.25g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 0.25g |
$1472.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-0.5g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 0.5g |
$1536.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-1.0g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 1g |
$1599.0 | 2023-06-02 | ||
| Enamine | EN300-1788664-2.5g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 2.5g |
$3136.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-5.0g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 5g |
$4641.0 | 2023-06-02 | ||
| Enamine | EN300-1788664-10.0g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 10g |
$6882.0 | 2023-06-02 | ||
| Enamine | EN300-1788664-1g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 1g |
$1599.0 | 2023-09-19 | ||
| Enamine | EN300-1788664-5g |
5-[(3-methoxyazetidin-3-yl)methyl]-3-methyl-1,2-oxazole |
2229511-19-5 | 5g |
$4641.0 | 2023-09-19 |
5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole
Introduction to 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole (CAS No. 2229511-19-5)
5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole (CAS No. 2229511-19-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 3-methoxyazetidin-3-yl moiety and the 3-methyl-1,2-oxazole backbone, make it a promising candidate for further investigation in drug discovery and development.
The 1,2-oxazole ring is a key structural component that contributes to the compound's stability and reactivity. Oxazole derivatives are well-documented for their role in various biological processes, including antimicrobial, anti-inflammatory, and antiviral activities. The presence of the 3-methyl group further enhances the compound's molecular complexity, potentially influencing its pharmacokinetic properties and binding affinity to biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological receptors more efficiently. Studies have indicated that the 3-methoxyazetidin-3-ylmethyl substituent may play a crucial role in modulating the compound's binding affinity to specific enzymes and receptors. This has opened up new avenues for designing molecules with enhanced selectivity and efficacy.
In the realm of drug discovery, the synthesis of novel heterocyclic compounds like 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole is of paramount importance. The ability to modify specific functional groups while maintaining structural integrity allows for fine-tuning of biological activity. Researchers have been leveraging modern synthetic methodologies to develop efficient routes for producing this compound in high purity, which is essential for preclinical and clinical studies.
The methoxy group in the 3-methoxyazetidin-3-yl moiety is particularly noteworthy, as it can influence both the electronic properties and solubility of the molecule. This feature has been exploited in designing molecules with improved pharmacokinetic profiles, such as enhanced bioavailability and reduced metabolic clearance. Such attributes are critical for developing drugs that can effectively reach their target sites in vivo.
Current research in medicinal chemistry has highlighted the importance of understanding the three-dimensional structure of bioactive molecules. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into how 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole interacts with its biological targets. These structural insights have guided the optimization of lead compounds into more potent and selective drug candidates.
The field of Medicinal Chemistry has seen significant progress in integrating machine learning algorithms to predict molecular properties and accelerate drug discovery processes. By leveraging large datasets of known bioactive compounds, researchers can identify patterns that correlate with biological activity. This approach has been particularly useful in designing analogs of 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole with improved characteristics.
Another area of interest is the exploration of this compound's potential in treating neurological disorders. The structural motif shared by 5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole has shown promise in modulating neurotransmitter systems involved in conditions such as depression and anxiety. Preclinical studies have begun to uncover its potential as a scaffold for developing novel therapeutics targeting central nervous system disorders.
The synthesis and characterization of this compound have also contributed to our understanding of reaction mechanisms in organic chemistry. The development of novel synthetic routes has not only improved yields but also reduced environmental impact through greener chemistry principles. Such advancements are crucial for sustainable drug manufacturing processes.
In conclusion, 5-(3-methoxyazetidin-3-ylmethyl)-3-methyl-l,2 oxazole (CAS No 2229511195) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, positioning it as a valuable asset in the quest for novel treatments across various medical conditions.
2229511-19-5 (5-(3-methoxyazetidin-3-yl)methyl-3-methyl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)